Cas no 1142206-66-3 (N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide)

• Product Name: N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• CAS No: 1142206-66-3
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• MDL: MFCD12027878
• CID: 4681109
• Update Time: 2025-07-20

N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• STK505286
• N-(2,6-dimethylphenyl)-2-(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• N-(2,6-dimethylphenyl)-2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamide
• N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

• MDL： MFCD12027878
• Inchi： 1S/C13H14N2O2S2/c1-7-4-3-5-8(2)11(7)14-10(16)6-9-12(17)15-13(18)19-9/h3-5,9H,6H2,1-2H3,(H,14,16)(H,15,17,18)
• InChI Key： PTUFKQHVRUMTOR-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(NC1C(C)=CC=CC=1C)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Topological Polar Surface Area: 116

Additional information on N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

Comprehensive Overview of N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide (CAS No. 1142206-66-3)

The compound N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide (CAS No. 1142206-66-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethylphenyl moiety, a mercapto-thiazolone ring, and an acetamide linker. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both sulfur (thiazole) and nitrogen (acetamide) atoms in its structure makes it a versatile candidate for further derivatization and biological activity studies.

In recent years, researchers have shown growing interest in thiazole-based compounds due to their diverse pharmacological properties, such as antimicrobial, anti-inflammatory, and anticancer effects. The mercapto group (-SH) in this compound further enhances its reactivity, enabling it to participate in disulfide bond formation or act as a nucleophile in synthetic pathways. This aligns with the current trend in drug discovery, where sulfur-containing heterocycles are increasingly explored for their bioactivity and metabolic stability. Additionally, the 4,5-dihydro-1,3-thiazol-4-one core is a notable scaffold in medicinal chemistry, often associated with enzyme inhibition and receptor modulation.

From a synthetic perspective, CAS No. 1142206-66-3 offers opportunities for structural optimization. Its acetamide bridge allows for conjugation with other pharmacophores, while the 2,6-dimethylphenyl group may influence lipophilicity and target binding affinity. Such modifications are frequently discussed in forums and publications focusing on small-molecule drug design and structure-activity relationships (SAR). Given the rising demand for novel therapeutic agents, this compound could serve as a starting point for developing inhibitors targeting specific pathways, such as kinases or proteases.

Beyond pharmaceuticals, N-(2,6-Dimethylphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide may find applications in agrochemical formulations. Thiazole derivatives are known to exhibit herbicidal and fungicidal activities, making them valuable in crop protection. The compound’s sulfur-rich architecture could also be explored in materials science, particularly in the design of chelating agents or polymer additives. These interdisciplinary applications resonate with the broader scientific community’s focus on sustainable chemistry and green synthesis.

Analytical characterization of this compound typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural confirmation. Researchers often inquire about its solubility, stability, and storage conditions, which are critical for experimental reproducibility. Addressing these practical considerations enhances the compound’s utility in high-throughput screening and industrial-scale production.

In summary, CAS No. 1142206-66-3 represents a promising chemical entity with multifaceted potential. Its integration into drug discovery pipelines or material innovation projects could yield significant advancements, aligning with global trends in precision medicine and functional materials. Future studies may focus on elucidating its mechanism of action or optimizing its physicochemical properties for specific applications.